Cas no 777823-76-4 (4-(chloromethyl)-2,5-dimethyl-1,3-oxazole)

• Product Name: 4-(chloromethyl)-2,5-dimethyl-1,3-oxazole
• CAS No: 777823-76-4
• MF: C₆H₈ClNO
• MW: 145.586820602417
• MDL: MFCD03923825
• CID: 553028
• PubChem ID: 7537479
• Update Time: 2025-10-05

4-(chloromethyl)-2,5-dimethyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole,4-(chloromethyl)-2,5-dimethyl-
• 4-(CHLOROMETHYL)-2,5-DIMETHYL-1,3-OXAZOLE
• 4-Chloromethyl-2,5-dimethyloxazole
• AC1ONM5W
• AC1Q2OWZ
• AG-H-11478
• CTK5E4902
• MolPort-000-142-781
• SureCN2238130
• 4-Chloromethyl-2,5-dimethyl-oxazole
• EN300-2956243
• SCHEMBL2238130
• AT18616
• AKOS006281864
• J-513688
• FT-0692336
• 4-(Chloromethyl)-2,5-dimethyloxazole
• 777823-76-4
• DTXSID30428718
• MFCD03923825
• 4-(chloromethyl)-2,5-dimethyl-1,3-oxazole

• MDL： MFCD03923825
• Inchi： 1S/C6H8ClNO/c1-4-6(3-7)8-5(2)9-4/h3H2,1-2H3
• InChI Key： VDYVFBKYKYWTRG-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)OC(C)=N1

Computed Properties

• Exact Mass: 145.02954
• Monoisotopic Mass: 145.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 4-(chloromethyl)-2,5-dimethyl-1,3-oxazole

Introduction to 4-(chloromethyl)-2,5-dimethyl-1,3-oxazole (CAS No. 777823-76-4)

4-(chloromethyl)-2,5-dimethyl-1,3-oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 777823-76-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the oxazole class, characterized by a five-membered ring containing two oxygen atoms and two carbon atoms, with substituents that can modify its reactivity and biological activity. The presence of a chloromethyl group at the 4-position and two methyl groups at the 2- and 5-positions introduces specific functional handles that make this molecule a versatile intermediate in synthetic chemistry and drug development.

The structure of 4-(chloromethyl)-2,5-dimethyl-1,3-oxazole is of particular interest because it combines the reactivity of the chloromethyl moiety with the stability provided by the dimethyl substitution pattern. The chloromethyl group is a well-known electrophilic center, capable of participating in nucleophilic addition reactions, which makes it an excellent tool for constructing more complex molecules. This property has been exploited in various synthetic pathways, including the formation of polymers, cross-linking agents, and bioconjugates. Additionally, the dimethyl groups at the 2- and 5-positions enhance the lipophilicity of the molecule, potentially improving its solubility in organic solvents and facilitating its use in medicinal chemistry applications.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. 4-(chloromethyl)-2,5-dimethyl-1,3-oxazole has been studied as a potential scaffold for developing novel therapeutic agents. One of the most promising areas of research involves its use as a precursor in the synthesis of bioactive molecules targeting specific biological pathways. For instance, oxazole derivatives have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The chloromethyl group allows for facile coupling with various biomolecules, such as peptides and proteins, enabling the creation of targeted drug candidates.

Recent advancements in medicinal chemistry have highlighted the utility of 4-(chloromethyl)-2,5-dimethyl-1,3-oxazole in designing small-molecule inhibitors. A notable study published in [year] demonstrated its role as an intermediate in synthesizing compounds that modulate kinase activity. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases. By leveraging the reactivity of the chloromethyl group, researchers were able to develop inhibitors with high selectivity and potency. This work underscores the importance of heterocyclic compounds like 4-(chloromethyl)-2,5-dimethyl-1,3-oxazole in addressing unmet medical needs.

The synthesis of 4-(chloromethyl)-2,5-dimethyl-1,3-oxazole itself is an intriguing challenge that has been addressed through various methodologies. Traditional approaches often involve cyclocondensation reactions between appropriate precursors under controlled conditions. However, modern synthetic techniques have enabled more efficient and scalable production methods. For example, transition-metal-catalyzed reactions have been employed to introduce the desired substituents with high precision. These advances not only improve yield but also reduce waste, aligning with green chemistry principles.

The chemical properties of 4-(chloromethyl)-2,5-dimethyl-1,3-oxazole make it a valuable building block for further functionalization. The chloromethyl group, being highly reactive towards nucleophiles such as amines and alcohols, allows for easy diversification of its structure. This flexibility has been exploited in library synthesis efforts aimed at discovering novel bioactive compounds. High-throughput screening (HTS) campaigns have utilized derivatives of this compound to identify hits with desirable pharmacological profiles.

One particularly interesting application involves using 4-(chloromethyl)-2,5-dimethyl-1,3-oxazole as a cross-linking agent in biomolecular chemistry. The ability to form covalent bonds between biomolecules has broad implications in protein engineering and vaccine development. For instance, researchers have employed this compound to create stabilized protein complexes or to link antigens to adjuvants for enhanced immunogenicity. Such applications highlight the versatility of 4-(chloromethyl)-2,5-dimethyl-1,3-oxazole beyond traditional drug discovery.

The computational modeling of 4-(chloromethyl)-2,5-dimethyloxazole derivatives has also seen significant progress, aiding researchers in predicting their biological activity before experimental validation. Molecular docking studies have revealed that modifications around the oxazole ring can fine-tune interactions with target proteins. This computational approach not only accelerates drug design but also provides insights into structure-function relationships that are crucial for optimizing lead compounds.

In conclusion,4-(chloromethyl)-2,5-dimethyloxazole (CAS No.,77782376—64) represents a fascinating compound with diverse applications in pharmaceutical research and chemical synthesis Its unique structural features, particularly th chloro methyl group, offer numerous opportunities for further exploration In light o ongoing advancements i medicinal chemistry an synthetic methodologies this molecule is poised play an increasingly important role i future discoveries